N-(4-fluoro-3-nitrophenyl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(4-fluoro-3-nitrophenyl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C14H10F2N2O3/c15-10-3-1-9(2-4-10)7-14(19)17-11-5-6-12(16)13(8-11)18(20)21/h1-6,8H,7H2,(H,17,19)
• InChI Key: MWEDWXZDTKDLFI-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)NC2=CC(=C(C=C2)F)[N+](=O)[O-])F
• Molecular Formula: C14H10F2N2O3
• Molecular Weight: 292.24 g/mol

Description

N-(4-fluoro-3-nitrophenyl)-2-(4-fluorophenyl)acetamide, commonly known as FNPA, is a chemical compound that has gained significant attention in the field of scientific research due to its potential applications in the development of new drugs. FNPA belongs to the class of amides and has a molecular weight of 324.29 g/mol.

Mechanism of Action

The exact mechanism of action of FNPA is not fully understood. However, it is believed to work by inhibiting the activity of certain enzymes such as COX-2 and LOX that are involved in the inflammatory response. This leads to a reduction in the production of inflammatory mediators such as prostaglandins and leukotrienes, which are responsible for the symptoms of inflammation.
Biochemical and Physiological Effects
FNPA has been shown to exhibit antitumor, anti-inflammatory, and analgesic properties in various preclinical studies. It has also been shown to reduce the levels of inflammatory mediators such as prostaglandins and leukotrienes in animal models of inflammation. FNPA has also been found to be well-tolerated in animal studies, with no significant adverse effects observed.

Advantages and Limitations for Lab Experiments

One of the main advantages of using FNPA in lab experiments is its potential as a lead compound for the development of new drugs. Its antitumor, anti-inflammatory, and analgesic properties make it a promising candidate for the development of new drugs in these areas. Another advantage is its well-tolerated nature in animal studies, which makes it a safe compound to work with.
One of the limitations of using FNPA in lab experiments is its limited solubility in water, which can make it difficult to work with in aqueous solutions. Another limitation is the lack of data on its pharmacokinetics and pharmacodynamics, which makes it difficult to determine the optimal dosage and administration route for the compound.

Future Directions

There are several future directions for research on FNPA. One direction is the development of new drugs based on the structure of FNPA. This could involve the synthesis of analogs of FNPA with improved pharmacokinetic and pharmacodynamic properties. Another direction is the investigation of the mechanism of action of FNPA in more detail, which could lead to a better understanding of its potential applications in the development of new drugs. Finally, the investigation of the safety and efficacy of FNPA in clinical trials is also a promising future direction for research.

Synthesis Methods

The synthesis of FNPA involves the reaction between 4-fluoro-3-nitroaniline and 4-fluorobenzoyl chloride in the presence of a base such as potassium carbonate. The reaction takes place in an organic solvent such as dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at room temperature. The product is then purified using column chromatography to obtain pure FNPA.

Scientific Research Applications

FNPA has been extensively studied for its potential applications in the development of new drugs. It has been found to exhibit antitumor, anti-inflammatory, and analgesic properties in various preclinical studies. FNPA has also been shown to inhibit the activity of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX) that are involved in the inflammatory response. This makes it a promising candidate for the development of new anti-inflammatory drugs.